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Compound of Interest

Compound Name: 2-Ethoxytetrahydrofuran

Cat. No.: B085397

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for two distinct stereoselective
synthetic methods involving 2-alkoxytetrahydrofurans. The first is a cutting-edge nickel-
catalyzed enantioselective alkylation, and the second is a representative protocol for a
Lanthanide-catalyzed diastereoselective Povarov reaction.

Nickel(ll)-Catalyzed Enantioselective Alkylation of 2-
Alkoxytetrahydrofurans

This section details a highly efficient method for the asymmetric alkylation of 2-
alkoxytetrahydrofurans, leading to the synthesis of valuable chiral a-alkyl substituted
tetrahydrofurans. This reaction proceeds via the in-situ formation of a non-resonance-stabilized
oxocarbenium ion, which then undergoes an enantioselective nucleophilic attack.

Experimental Workflow
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Reaction Setup

Weigh Ni(OAc)2, Ligand,
and NaBArF

(Add Dichloroethane)

Add 2-Alkoxy-THF
and Carboxylic Acid Derivative

Reaction Execution

Stir at 40 °C

After 24h

Work-up and Purification

Quench with Saturated
NaHCO3 Solution

(Extract with Dichloromethane)

'

Purify by Flash
Column Chromatography

Enantiopure

a-Alkyl Substituted
Tetrahydrofuran
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» To cite this document: BenchChem. [Application Notes and Protocols: Stereoselective
Synthesis Involving 2-Ethoxytetrahydrofuran and its Analogs]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b085397#2-ethoxytetrahydrofuran-
catalyzed-stereoselective-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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